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BX-912 Chemical & Biological Profile

The table below summarizes the core properties of BX-912 from supplier websites and research literature [1]

[2].

Property Details

CAS Number 702674-56-4 [1] [2]

Molecular
Formula

C₂₀H₂₃BrN₈O [1] [2]

Molecular
Weight

471.35 g/mol [1] [2]

Description Potent, ATP-competitive, and selective PDK1 (3-phosphoinositide-dependent
kinase 1) inhibitor [1] [2]

IC₅₀ for PDK1 12-26 nM [1] [2]

Selectivity >10-fold selectivity over PKA, PKC, c-Kit, and others [2]

Appearance Solid, Powder [1] [2]
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Experimental Protocols from Literature

While detailed, step-by-step viability assay protocols for BX-912 are not provided in the search results, the

following methodological descriptions from commercial and research sources can inform your experimental

setup.

Cell Viability Assay (WST-1)

This protocol is adapted from a supplier's product information [2].

Cell Seeding: Seed cells (e.g., MDA-MB-468, MDA-MB-453) at a low density of 1.5-3 × 10³ cells per

well in a 96-well plate.
Compound Treatment: Treat cells with BX-912 prepared in DMSO. The final concentration of DMSO

in the assay should not exceed 0.1%.
Incubation: Incubate the treated cells for 72 hours.

Viability Measurement: Add the metabolic dye WST-1 to each well. Measure the signal using a plate
reader at 450 nm, subtracting the background signal from wells without cells or at time zero.

Kinase Activity Assay

This direct kinase assay protocol helps understand the compound's primary mechanism of action [2].

Assay Mixture: The 60 μL reaction contains:
50 mM Tris-HCl (pH 7.5)

0.1 mM EGTA
0.1 mM EDTA

0.1% β-mercaptoethanol
1 mg/mL BSA

10 mM MgOAc
10 μM ATP

7.5 μM substrate peptide
60 ng of purified recombinant human PDK1

Incubation & Detection: Incubate the mixture for 4 hours at room temperature. Stop the reaction
with 25 mM EDTA. Spot a portion of the mixture onto P81 phosphocellulose paper, wash the paper,

and quantify the bound labeled peptide using a phosphorimager.
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BX-912 Mechanism of Action

The following diagram illustrates the reported signaling pathway and biological effects of BX-912, based on

information from the search results [1] [2]. Understanding this mechanism is crucial for contextualizing your

assay results.
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Based on the chemical and biological profile of BX-912, here are some potential challenges and solutions to

consider.

Solubility and Solution Preparation: BX-912 is insoluble or only slightly soluble in water but has
good solubility in DMSO (up to 87 mg/mL) [2].

Recommendation: Always prepare a fresh stock solution in high-quality DMSO. Gently warm
the tube at 37°C and use a sonicating water bath to ensure the powder is fully dissolved before

diluting into your assay buffer.
Cell Line Selection: The biological activity of BX-912 is context-dependent. It has been shown to be

more effective in cancer cell lines with high basal Akt activity [2].
Recommendation: Review literature for your specific cell model. If you observe no effect,

confirm the relevance of the PDK1/Akt pathway in your cells. Including a positive control cell
line (e.g., MDA-MB-468) can validate your experimental system.

Off-Target Effects: While BX-912 is a selective PDK1 inhibitor, at higher concentrations it can inhibit
other kinases like Chk1, PKA, and c-Kit [2].

Recommendation: Use the lowest effective concentration. If possible, employ complementary
experiments (e.g., target knockdown) to confirm that the observed effects are due to PDK1

inhibition.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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